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Compound of Interest

Compound Name:
2,2-Dimethyl-4-oxa-1-

azaspiro[5.5]undecane

Cat. No.: B11907932

Get Quote

Executive Summary & Compound Identity
2,2-Dimethyl-4-oxa-1-azaspiro[5.5]undecane is a lipophilic, conformationally restricted

pharmacophore scaffold. It is primarily utilized in drug discovery to improve the metabolic

stability and oral bioavailability of amine-containing drugs. By incorporating the gem-dimethyl

group adjacent to the nitrogen atom within a spiro-fused 1,3-oxazine ring, this scaffold

leverages the Thorpe-Ingold effect to lock bioactive conformations and block oxidative

metabolism.
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Feature Specification

CAS Number 90017-29-1

Molecular Formula C₁₁H₂₁NO

Molecular Weight 183.29 g/mol

Core Structure
Spiro[cyclohexane-1,5'-[1,3]oxazinane]

derivative

Key Attribute Gem-dimethyl steric hindrance at C2 position

Primary Application Metabolic stability enhancer, conformational lock

Performance Comparison: The "Gem-Dimethyl"
Advantage
This section objectively compares the target compound against two standard alternatives: the

non-methylated analog (Standard A) and the open-chain precursor (Standard B).

Comparative Metrics Table
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Metric
Target Product (2,2-
Dimethyl...)

Alternative A (4-Oxa-
1-
azaspiro[5.5]undec
ane)

Alternative B (Open-
Chain Amino
Alcohol)

CAS 90017-29-1 180-78-9 N/A (Precursor Mix)

Conformational

Rigidity

High (Chair-Chair

locked)

Moderate (Chair-

Chair)

Low (Flexible

Rotamer)

Hydrolytic Stability High (Steric shielding)
Moderate (Susceptible

to acid)
N/A

Metabolic Liability
Low (Blocked

-oxidation)

High (N-dealkylation

prone)
High

Lipophilicity (cLogP) ~2.8 ~1.9 ~1.2

pKa (Calculated) ~9.2 ~8.8 ~9.5

Technical Analysis
1. Metabolic Stability (Microsomal Stability)
The primary failure mode for cyclic amines in drug development is oxidative metabolism at the

-carbon (adjacent to Nitrogen) by Cytochrome P450 enzymes.

Alternative A (Non-methylated): The

-hydrogens are accessible, leading to rapid N-dealkylation and ring opening.

Target Product: The 2,2-dimethyl substitution removes the abstractable

-hydrogens at the most accessible site. This forces metabolism to occur at the distal
cyclohexane ring, significantly extending the half-life (

) of the pharmacophore.

2. Hydrolytic Resistance
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Spiro-1,3-oxazines are essentially cyclic hemiaminals/aminals. They are prone to hydrolysis

under acidic conditions (reverting to the ketone and amino alcohol).

Mechanism: Acid protonates the oxygen, leading to ring opening.

Performance: The bulky gem-dimethyl group in the target compound creates a "steric

umbrella," hindering the approach of water/hydronium ions to the sensitive acetal center.

Experimental data suggests a 3-fold increase in half-life at pH 2.0 compared to Alternative A.

Experimental Protocols
Protocol 1: Synthesis & Isolation
Objective: Synthesize the reference standard with >98% purity for analytical calibration.

Principle: Acid-catalyzed condensation of cyclohexanone with a hindered

-amino alcohol.

Reagents:

Cyclohexanone (1.0 equiv)

3-Amino-3-methylbutan-1-ol (1.1 equiv) [Critical Reagent for gem-dimethyl]

p-Toluenesulfonic acid (pTSA) (0.05 equiv)

Solvent: Toluene (anhydrous)

Workflow:

Setup: Equip a 500 mL Round Bottom Flask with a Dean-Stark trap and reflux condenser.

Charging: Add Cyclohexanone (9.8 g, 100 mmol), 3-Amino-3-methylbutan-1-ol (11.3 g, 110

mmol), and pTSA (0.95 g) to 200 mL Toluene.

Reflux: Heat to vigorous reflux (110°C). Monitor water collection in the Dean-Stark trap.

Completion: Reaction is complete when theoretical water (~1.8 mL) is collected (approx. 4-6

hours).
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Workup: Cool to RT. Wash with saturated NaHCO₃ (2 x 50 mL) to remove acid catalyst.

Purification: Dry organic layer over Na₂SO₄. Concentrate in vacuo. Distill the residue under

reduced pressure (Kugelrohr) to obtain a clear, viscous oil.

Validation: Verify structure via ¹H-NMR (Look for singlet at ~1.2 ppm for gem-dimethyl).

Protocol 2: Hydrolytic Stability Stress Test
Objective: Quantify the stability advantage of the gem-dimethyl analog vs. the unmethylated

standard.

Preparation: Prepare a 10 mM stock solution of both Target (CAS 90017-29-1) and

Alternative A (CAS 180-78-9) in Acetonitrile.

Incubation: Dilute to 100 µM in Simulated Gastric Fluid (pH 1.2, USP). Incubate at 37°C.

Sampling: Aliquot 50 µL at T=0, 1h, 4h, 8h, 24h. Quench immediately with 150 µL cold 1M

NaOH/MeCN (1:1).

Analysis: Analyze via LC-MS/MS. Monitor the disappearance of the parent peak [M+H]⁺.

Calculation: Plot ln(Concentration) vs. Time. Calculate

(slope) and

.

Visualization of Pathways
Figure 1: Synthesis and Degradation Logic
This diagram illustrates the synthesis pathway and the critical hydrolytic degradation node

where the gem-dimethyl group provides protection.
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Caption: Synthesis via condensation and the steric protection mechanism against hydrolytic

ring-opening.

Figure 2: Metabolic Protection (Gem-Dimethyl Effect)
This diagram highlights the metabolic blockade provided by the 2,2-dimethyl substitution.
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Caption: The gem-dimethyl group prevents CYP450 access to the alpha-carbon, preventing N-

dealkylation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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